Cas no 155856-84-1 (Carbamic acid,(2-aminocyclohexyl)- (9CI))

• Product Name: Carbamic acid,(2-aminocyclohexyl)- (9CI)
• CAS No: 155856-84-1
• MF: C₇H₁₄N₂O₂
• MW: 158.198261737823
• CID: 107172
• PubChem ID: 45082280
• Update Time: 2024-02-28

Carbamic acid,(2-aminocyclohexyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Carbamic acid,(2-aminocyclohexyl)- (9CI)
• 1,2-diaminocyclohexane-1-carboxylic acid
• Cyclohexanecarboxylic acid, 1,2-diamino- (9CI)
• Carbamic acid, (2-aminocyclohexyl)- (9CI)

• Inchi： 1S/C7H14N2O2/c8-5-3-1-2-4-6(5)9-7(10)11/h5-6,9H,1-4,8H2,(H,10,11)
• InChI Key： BTFRVJKJHXPKEH-UHFFFAOYSA-N
• SMILES： C(O)(=O)NC1CCCCC1N

Computed Properties

• Exact Mass: 158.10562
• Monoisotopic Mass: 158.106
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 89.3A^2
• XLogP3: -2.7

Experimental Properties

• Density: 1.18±0.1 g/cm3(Predicted)
• PSA: 89.34
• pka: -1.72±0.12(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines